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Compound of Interest

Compound Name: CellTracker Blue CMF2HC Dye

Cat. No.: B8470942 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate fluorescent dye for long-term, automated live-cell imaging is a critical decision that

directly impacts experimental outcomes. This guide provides an objective comparison of

CellTracker™ Blue CMF2HC with common alternative dyes, supported by available data and

detailed experimental protocols.

CellTracker™ Blue CMF2HC is a blue-fluorescent dye designed for monitoring cell movement,

location, and proliferation over extended periods.[1][2] Its utility in automated microscopy stems

from its stable, non-toxic staining at working concentrations, allowing for multi-generational

tracking of live cells.[3][4]

Mechanism of Action
CellTracker™ Blue CMF2HC freely passes through the cell membrane. Once inside the cell, its

chloromethyl group reacts with intracellular glutathione, a reaction mediated by glutathione S-

transferase.[1][5] This forms a fluorescent, cell-impermeant product that is well-retained within

the cell for at least 72 hours and is passed on to daughter cells.[3][6][7]
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CellTracker™ Blue CMF2HC Mechanism of Action
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Workflow for Validating a Cell Tracking Dye
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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